Cas no 62248-87-7 (1-ethyl-4-(2-nitroethenyl)benzene)

• Product Name: 1-ethyl-4-(2-nitroethenyl)benzene
• CAS No: 62248-87-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 452477
• Update Time: 2025-05-23

1-ethyl-4-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethyl-4-(2-nitroethenyl)-
• 1-ethyl-4-(2-nitroethenyl)benzene

• Inchi： 1S/C10H11NO2/c1-2-9-3-5-10(6-4-9)7-8-11(12)13/h3-8H,2H2,1H3
• InChI Key： IZWSBQRAUOSJFM-UHFFFAOYSA-N
• SMILES： [O-][N+](C=CC1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 177.07903

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-ethyl-4-(2-nitroethenyl)benzene

Introduction to 1-ethyl-4-(2-nitroethenyl)benzene (CAS No: 62248-87-7)

1-ethyl-4-(2-nitroethenyl)benzene, identified by its Chemical Abstracts Service (CAS) number 62248-87-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both ethyl and nitroethenyl substituents on the benzene ring imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a benzene core substituted with an ethyl group at the first position and a 2-nitroethenyl group at the fourth position. This arrangement creates a system with alternating double and single bonds, which can participate in various chemical reactions such as electrophilic aromatic substitution, nucleophilic addition, and cyclization. These reactivity patterns have made 1-ethyl-4-(2-nitroethenyl)benzene a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In recent years, advancements in computational chemistry have enabled more precise predictions of the behavior of such compounds. Molecular modeling studies suggest that 1-ethyl-4-(2-nitroethenyl)benzene exhibits favorable interactions with biological targets, making it a promising candidate for drug discovery. Specifically, its nitroethenyl moiety has been shown to exhibit binding affinity with certain enzymes and receptors, which could be exploited for therapeutic purposes.

One of the most intriguing aspects of 1-ethyl-4-(2-nitroethenyl)benzene is its potential role in the synthesis of bioactive molecules. Researchers have demonstrated its utility as a precursor in the preparation of complex heterocyclic frameworks, which are prevalent in many pharmacologically active compounds. For instance, studies have shown that derivatives of this molecule can be transformed into more intricate structures through palladium-catalyzed cross-coupling reactions, leading to novel scaffolds with enhanced biological activity.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 1-ethyl-4-(2-nitroethenyl)benzene and its derivatives. Preliminary in vitro studies have indicated that certain analogs may possess anti-inflammatory and antioxidant properties. These findings are supported by mechanistic investigations that highlight the compound's ability to modulate key signaling pathways involved in inflammation and oxidative stress. Such properties make it a compelling candidate for further development into potential therapeutic agents.

Furthermore, the synthesis of 1-ethyl-4-(2-nitroethenyl)benzene has been optimized to improve yield and purity, ensuring its availability for research applications. Modern synthetic techniques, including flow chemistry and microwave-assisted reactions, have been employed to streamline the process. These advancements not only enhance efficiency but also reduce waste, aligning with green chemistry principles.

The chemical properties of 1-ethyl-4-(2-nitroethenyl)benzene also make it a valuable tool for studying reaction mechanisms and developing new catalytic systems. Its stability under various conditions allows for detailed kinetic studies, which can provide insights into reaction pathways and optimize synthetic protocols. Such knowledge is crucial for advancing both academic research and industrial applications.

In conclusion, 1-ethyl-4-(2-nitroethenyl)benzene (CAS No: 62248-87-7) represents a fascinating compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity patterns offer opportunities for developing novel bioactive molecules. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in the discovery and development of innovative therapeutic agents.